Cas no 80183-15-9 ((2R,3R)-2,3-bis(benzyloxy)methyl)oxirane)

• Product Name: (2R,3R)-2,3-bis(benzyloxy)methyl)oxirane
• CAS No: 80183-15-9
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 2102277
• PubChem ID: 11808215
• Update Time: 2025-05-22

(2R,3R)-2,3-bis(benzyloxy)methyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2,3-bis(benzyloxy)methyl)oxirane
• (2R,3R)-1,4-bis(benzyloxy)-2,3-epoxy butane
• (2R,3R)-2,3-Bis((benzyloxy)methyl)oxirane
• CS-M2958
• DB-309754
• 68972-94-1
• (2R,3R)-2,3-BIS[(BENZYLOXY)METHYL]OXIRANE
• 80183-15-9
• (2R,3R)-2,3-bis(phenylmethoxymethyl)oxirane
• Rel-(2r,3r)-2,3-bis(benzyloxymethyl)oxirane
• Oxirane, 2,3-bis[(phenylmethoxy)methyl]-, (2R-trans)-
• F50089
• (2R,3R)-2,3-bis(benzyloxyMethyl)oxirane

• Inchi： 1S/C18H20O3/c1-3-7-15(8-4-1)11-19-13-17-18(21-17)14-20-12-16-9-5-2-6-10-16/h1-10,17-18H,11-14H2/t17-,18-/m1/s1
• InChI Key： BWXXSADMQUTHRY-QZTJIDSGSA-N
• SMILES： O1[C@H](COCC2C=CC=CC=2)[C@H]1COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.14124450g/mol
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 414.4±30.0 °C(Predicted)
• Solubility: Almost insoluble (0.074 g/l) (25 º C),
• PSA: 30.99000
• LogP: 3.18740

Additional information on (2R,3R)-2,3-bis(benzyloxy)methyl)oxirane

(2R,3R)-2,3-bis(benzyloxy)methyl)oxirane: A Comprehensive Overview

(2R,3R)-2,3-bis(benzyloxy)methyl)oxirane, also known by its CAS number CAS No. 80183-15-9, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a cyclic ether framework with two benzyl ether substituents at the 2 and 3 positions. The stereochemistry of the compound is well-defined, with both the 2 and 3 positions being in the R configuration.

The synthesis of (2R,3R)-2,3-bis(benzyloxy)methyl)oxirane typically involves multi-step reactions that require precise control over stereochemistry. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the synthesis of this compound. For instance, studies published in Journal of Organic Chemistry have demonstrated the use of chiral ligands to facilitate the formation of this compound with excellent stereochemical outcomes.

One of the key applications of CAS No. 80183-15-9 lies in its role as a building block for more complex molecules. Its ether functionality makes it an ideal candidate for various nucleophilic substitutions and additions. In particular, the compound has been employed in the construction of bioactive molecules and advanced materials. For example, researchers at Stanford University have utilized this compound as a precursor for synthesizing novel polymers with tailored mechanical properties.

In addition to its synthetic applications, (2R,3R)-2,3-bis(benzyloxy)methyl)oxirane has shown promise in drug discovery efforts. Its rigid structure and ability to form hydrogen bonds make it a potential candidate for modulating protein-ligand interactions. A study published in Nature Communications highlighted its use as a lead compound in designing inhibitors for a specific kinase involved in cancer progression.

The stability and reactivity of CAS No. 80183-15-9 have also been extensively studied under various conditions. Recent research has focused on understanding its thermal behavior and susceptibility to oxidation. These studies are crucial for determining its suitability in industrial applications where prolonged exposure to heat or oxygen is anticipated.

In terms of environmental impact, there is growing interest in assessing the biodegradability of compounds like (2R,3R)-2,3-bis(benzyloxy)methyl)oxirane. Preliminary findings suggest that under certain microbial conditions, the compound can undergo degradation pathways involving cleavage of its ether bonds. This information is valuable for developing sustainable synthetic strategies that minimize environmental footprint.

Looking ahead, the continued exploration of CAS No. 80183-15-9's properties is expected to unlock new avenues for its application across diverse industries. Its unique combination of structural features and reactivity positions it as a valuable tool in both academic research and industrial innovation.